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Cat. No.: B166500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of industrial solvents, pentachloroethane holds a unique position due to its

powerful solvency characteristics. This guide provides an objective comparison of

pentachloroethane's performance against other common industrial solvents, supported by key

physical and toxicological data. The information is intended to assist researchers, scientists,

and drug development professionals in making informed decisions regarding solvent selection

for their specific applications.

Performance and Physical Properties: A
Comparative Analysis
The effectiveness of a solvent is determined by a combination of its physical properties. The

following table summarizes key performance indicators for pentachloroethane and several

other widely used industrial solvents.
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Solvent
Kauri-
Butanol
(KB) Value

Boiling
Point (°C)

Density
(g/mL)

Viscosity
(cP at 20°C)

Evaporation
Rate (Butyl
Acetate = 1)

Pentachloroet

hane

Data not

available
162 1.67 2.49 <0.1

Dichlorometh

ane
136[1] 40 1.33 0.44 14.5

Chloroform
~115-130

(estimated)
61 1.48 0.58 11.6

Tetrachloroet

hylene
90[1] 121 1.62 0.89 2.7

Toluene 105[1] 111 0.87 0.59 2.0

n-Hexane ~30 69 0.66 0.31 7.6

Acetone
Miscible with

KB solution
56 0.79 0.32 11.6

Ethanol
Miscible with

KB solution
78 0.79 1.20 2.8

Health and Safety Profile: A Toxicological
Comparison
The selection of a solvent necessitates a thorough evaluation of its potential health and safety

risks. This table provides a comparative overview of the toxicity of pentachloroethane and

other solvents.
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Solvent
LD50 (Oral, Rat,
mg/kg)

OSHA PEL (8-hr
TWA, ppm)

Key Hazard
Designations

Pentachloroethane 500 Not established Highly toxic[2]

Dichloromethane >2000[3] 25
Suspected human

carcinogen

Chloroform 695[4] 50 (ceiling)[5][6]
Probable human

carcinogen[5]

Tetrachloroethylene 2629 100[2][7]
Probable human

carcinogen[8]

Toluene 636[9] 200[10]

Reproductive and

developmental

toxicant

n-Hexane 28,700 500 Neurotoxin

Acetone 5800 1000[6] Low acute toxicity

Ethanol 7060 1000 Low acute toxicity

Experimental Protocols
The data presented in this guide is determined through standardized experimental procedures.

Below are detailed methodologies for key solvent performance experiments.

Determination of Solvency Power (Kauri-Butanol Value)
The Kauri-Butanol (KB) value is a measure of a solvent's ability to dissolve a standardized

kauri resin solution, indicating its solvency power. A higher KB value signifies a stronger

solvent. The standard method for this determination is ASTM D1133.

Methodology (ASTM D1133):

Preparation of Kauri-Butanol Solution: A standardized solution is prepared by dissolving a

specific amount of kauri resin in n-butanol.
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Titration: A known volume of the solvent being tested is incrementally added to a measured

quantity of the kauri-butanol solution in a flask.

Endpoint Determination: The titration is continued until the solution becomes turbid to a

specified degree. This turbidity indicates the precipitation of the kauri resin.

Calculation: The volume of the solvent required to reach the endpoint is recorded and used

to calculate the Kauri-Butanol value.
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Experimental Workflow for Kauri-Butanol Value (ASTM D1133)
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Caption: Workflow for determining the Kauri-Butanol value.
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Viscosity Measurement
Viscosity is a measure of a fluid's resistance to flow. For low-viscosity liquids like most industrial

solvents, a rotational viscometer is commonly used.

Methodology:

Sample Preparation: The solvent is placed in a temperature-controlled sample cup.

Spindle Selection: An appropriate spindle is selected and attached to the viscometer.

Measurement: The spindle is immersed in the solvent and rotated at a constant speed.

Torque Reading: The viscometer measures the torque required to rotate the spindle, which is

proportional to the viscosity of the solvent.

Calculation: The viscosity is calculated from the torque, spindle geometry, and rotational

speed.

Evaporation Rate Determination
The evaporation rate of a solvent is a critical factor in applications such as coatings and

cleaning. It is typically measured relative to a standard solvent, n-butyl acetate.

Methodology:

Sample Application: A known volume of the solvent is applied to a filter paper or a flat

surface.

Time Measurement: The time taken for the solvent to completely evaporate is measured

under controlled conditions of temperature, humidity, and airflow.

Comparison: The evaporation time of the test solvent is compared to the evaporation time of

n-butyl acetate under the same conditions to determine the relative evaporation rate.

Discussion
Pentachloroethane exhibits a high density and boiling point, making it suitable for applications

requiring a less volatile solvent with strong dissolving power. Its high viscosity compared to
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other listed solvents may be a factor in certain applications.

While a specific Kauri-Butanol value for pentachloroethane is not readily available in the

literature, its chemical structure as a highly chlorinated ethane suggests a strong solvency

power, likely comparable to or higher than other chlorinated solvents like tetrachloroethylene.

However, the primary concern with pentachloroethane is its high toxicity.[2] It is classified as a

highly toxic substance, and safer alternatives are available for many of its former applications.

For instance, in metal cleaning and degreasing, aqueous-based cleaning systems and less

toxic solvents like tetrachloroethylene have become more prevalent.

Conclusion
Pentachloroethane is a powerful solvent with physical properties that may be advantageous in

specific, controlled industrial and research settings. However, its high toxicity is a significant

drawback. For professionals in research, science, and drug development, a thorough risk

assessment is crucial before considering its use. In many cases, alternative solvents with more

favorable safety profiles can offer comparable or adequate performance. The data presented in

this guide serves as a valuable resource for comparing the performance and safety of

pentachloroethane with other common industrial solvents, enabling more informed and

responsible solvent selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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